Cas no 79616-02-7 (Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl-)

• Product Name: Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl-
• CAS No: 79616-02-7
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 1797922
• PubChem ID: 14138959
• Update Time: 2025-04-21

Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl-
• 6,6-dimethyl-Bicyclo[3.1.0]hexan-3-ol
• AKOS023400573
• 79616-02-7
• SCHEMBL17609957
• (1R,3R,5S)-6,6-Dimethylbicyclo[3.1.0]hexan-3-ol
• DA-36720
• SY127435
• MFCD28991754
• 6,6-dimethylbicyclo[3.1.0]hexan-3-ol

• Inchi： 1S/C8H14O/c1-8(2)6-3-5(9)4-7(6)8/h5-7,9H,3-4H2,1-2H3
• InChI Key： HUADUHNYPJBEBQ-UHFFFAOYSA-N
• SMILES： OC1CC2C(C)(C)C2C1

Computed Properties

• Exact Mass: 126.104465066g/mol
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives